Cas no 2649066-23-7 (4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene)
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene
- EN300-1966491
- 2649066-23-7
-
- Inchi: 1S/C9H6F3NO2/c10-8-3-7(15-9(11)12)2-1-6(8)4-13-5-14/h1-3,9H,4H2
- InChI Key: RIKWQGNUDSWSKP-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CN=C=O)OC(F)F
Computed Properties
- Exact Mass: 217.03506292g/mol
- Monoisotopic Mass: 217.03506292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.7Ų
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966491-0.05g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1966491-0.1g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1966491-0.25g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1966491-0.5g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1966491-1.0g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 1g |
$914.0 | 2023-06-01 | ||
| Enamine | EN300-1966491-2.5g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1966491-5.0g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 5g |
$2650.0 | 2023-06-01 | ||
| Enamine | EN300-1966491-10.0g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 10g |
$3929.0 | 2023-06-01 | ||
| Enamine | EN300-1966491-1g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1966491-5g |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene |
2649066-23-7 | 5g |
$2650.0 | 2023-09-17 |
4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene Related Literature
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene
Professional Introduction to Compound with CAS No. 2649066-23-7 and Product Name: 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene
The compound identified by the CAS number 2649066-23-7 and the product name 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both difluoromethoxy and fluoro substituents, along with the isocyanatomethyl group, endows this compound with distinct chemical properties that make it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, which are known for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene molecule exemplifies this trend, as its structure incorporates fluorine atoms at strategic positions that can influence its pharmacokinetic and pharmacodynamic properties. The difluoromethoxy group, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a valuable moiety in the design of novel therapeutic agents.
The isocyanatomethyl functionality in the compound's structure is another key feature that contributes to its potential utility in drug discovery. Isocyanates are known to participate in various chemical reactions, including condensation reactions with amines and alcohols, which can lead to the formation of complex derivatives. These derivatives have been explored in the development of polymers, coatings, and specialty chemicals. In the context of pharmaceuticals, isocyanato-substituted compounds have shown promise as intermediates in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and neurological disorders.
Recent studies have highlighted the role of fluorinated aromatic compounds in the treatment of various diseases, including cancer and infectious diseases. The 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene molecule aligns with this research trend by incorporating multiple fluorine atoms that can enhance its interaction with biological targets. For instance, fluorine atoms can improve the compound's ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders. Additionally, the electron-withdrawing nature of fluorine can modulate the electronic properties of the molecule, influencing its reactivity and binding affinity.
The synthesis of 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of fluorine atoms into aromatic rings typically requires specialized methodologies to ensure high selectivity and yield. Techniques such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions are often employed to achieve this goal. The presence of both difluoromethoxy and fluoro groups necessitates a meticulous approach to prevent unwanted side reactions, underscoring the complexity involved in producing this compound.
In addition to its structural complexity, 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene exhibits interesting physicochemical properties that make it suitable for further investigation. The compound's solubility profile, melting point, and stability under various conditions are critical factors that determine its feasibility for pharmaceutical applications. Advanced computational methods have been utilized to predict these properties before experimental synthesis is undertaken, streamlining the drug discovery process.
The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structure suggests utility in materials science and nanotechnology, where fluorinated compounds are increasingly being used to modify surface properties and enhance material performance. For example, derivatives of 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene could be incorporated into polymer matrices to improve their thermal stability or mechanical strength.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene will play a crucial role in addressing unmet medical needs. The integration of fluorine chemistry into drug design has already led to breakthroughs in several therapeutic areas, and further exploration of this compound's potential is warranted. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to fully realize its benefits.
In conclusion,4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene, identified by CAS number 2649066-23-7, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The presence of both difluoromethoxy and fluoro substituents enhances its pharmacological profile, while the isocyanatomethyl group offers versatility in synthetic chemistry. As research progresses,this compound is poised to contribute significantly to drug discovery efforts across multiple therapeutic areas.
2649066-23-7 (4-(difluoromethoxy)-2-fluoro-1-(isocyanatomethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)